1H-[1,4]Diazepino[1,7-a]benziMidazole, 9-broMo-2,3,4,5-tetrahydro-
1H-[1,4]Diazepino[1,7-a]benziMidazole, 9-broMo-2,3,4,5-tetrahydro-
Brand Name:
Vulcanchem
CAS No.:
1239879-72-1
VCID:
VC0059057
InChI:
InChI=1S/C11H12BrN3/c12-8-1-2-9-10(7-8)15-6-5-13-4-3-11(15)14-9/h1-2,7,13H,3-6H2
SMILES:
C1CNCCN2C1=NC3=C2C=C(C=C3)Br
Molecular Formula:
C11H12BrN3
Molecular Weight:
266.142
1H-[1,4]Diazepino[1,7-a]benziMidazole, 9-broMo-2,3,4,5-tetrahydro-
CAS No.: 1239879-72-1
Main Products
VCID: VC0059057
Molecular Formula: C11H12BrN3
Molecular Weight: 266.142
![1H-[1,4]Diazepino[1,7-a]benziMidazole, 9-broMo-2,3,4,5-tetrahydro- - 1239879-72-1](/images/no_structure.jpg)
| CAS No. | 1239879-72-1 |
|---|---|
| Product Name | 1H-[1,4]Diazepino[1,7-a]benziMidazole, 9-broMo-2,3,4,5-tetrahydro- |
| Molecular Formula | C11H12BrN3 |
| Molecular Weight | 266.142 |
| IUPAC Name | 9-bromo-2,3,4,5-tetrahydro-1H-[1,4]diazepino[1,7-a]benzimidazole |
| Standard InChI | InChI=1S/C11H12BrN3/c12-8-1-2-9-10(7-8)15-6-5-13-4-3-11(15)14-9/h1-2,7,13H,3-6H2 |
| Standard InChIKey | UCDIQYIQNGIXDE-UHFFFAOYSA-N |
| SMILES | C1CNCCN2C1=NC3=C2C=C(C=C3)Br |
| Synonyms | 1H-[1,4]Diazepino[1,7-a]benziMidazole, 9-broMo-2,3,4,5-tetrahydro- |
| PubChem Compound | 58063782 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume